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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

Introduction

Acid Red 315 is a synthetic anionic dye belonging to the acid dye class. These dyes are

primarily utilized for the dyeing of protein fibers such as wool and silk, as well as synthetic

polyamides like nylon. The fundamental principle of their application lies in the ionic bonding

between the anionic sulfonate groups of the dye molecule and the cationic amino groups

present in the fiber polymer under acidic conditions. This interaction allows for the differential

staining of fibers, a property that can be harnessed for qualitative and potentially quantitative

analysis of textile blends. This document provides detailed protocols for the application of Acid
Red 315 in the identification and analysis of textile fibers.

Principle of Application
The application of Acid Red 315 for textile fiber analysis is based on its selective affinity for

fibers containing accessible amino groups. In an acidic dyebath, the amino groups of protein

and polyamide fibers become protonated, acquiring a positive charge (-NH3+). The negatively

charged sulfonate groups (-SO3-) on the Acid Red 315 molecule are then attracted to these

positively charged sites, forming strong ionic bonds. This results in the coloration of these

fibers. In contrast, cellulosic fibers such as cotton and rayon, which lack these cationic sites,

will not readily absorb the acid dye and will remain largely unstained. This differential dyeing

behavior forms the basis for fiber identification.
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While specific quantitative data for the dyeing performance of Acid Red 315 is not extensively

published, the following table summarizes expected outcomes based on the general behavior

of acid dyes on various textile fibers. The dye uptake is represented as a percentage of the

weight of the fiber (% owf - on weight of fiber).

Fiber Type
Expected Dye
Uptake (% owf)

Expected Color
Intensity

Rationale for
Differential Uptake

Wool High (e.g., > 2%) Deep Red

High density of

accessible amino

groups in the keratin

protein structure.

Silk High (e.g., > 2%) Deep Red

High density of

accessible amino

groups in the fibroin

protein structure.

Nylon 6 & 6,6
Moderate to High

(e.g., 1-2%)
Red

Presence of amide

groups that can be

protonated, but fewer

than in protein fibers.

Cotton
Very Low (e.g., <

0.1%)

Unstained to very pale

pink

Cellulosic polymer

lacks cationic sites for

ionic bonding with

acid dyes.

Polyester
Very Low (e.g., <

0.1%)
Unstained

Hydrophobic nature

and lack of dye sites

prevent significant

uptake of acid dyes.

Acrylic
Variable (generally

low)
Pale to light red

Some acrylic fibers

may have anionic

sites that repel the

dye, while others may

have been modified to

accept acid dyes.
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Experimental Protocols
Protocol 1: Qualitative Fiber Identification in a Blended
Fabric
This protocol describes a method for identifying the components of a blended fabric (e.g., a

wool/cotton blend) using a differential dyeing procedure with Acid Red 315.

Materials:

Acid Red 315 dye powder

Textile sample (e.g., a small swatch of fabric)

Distilled water

Glacial acetic acid or formic acid

Sodium sulfate (Glauber's salt)

Beakers (250 mL)

Heating plate with magnetic stirring

Graduated cylinders

Glass stirring rod

Microscope and slides

Procedure:

Sample Preparation: Weigh the textile sample to be tested. For a 1-gram sample, prepare a

100 mL dyebath.

Dyebath Preparation:

Dissolve 0.02 g (2% on weight of fiber) of Acid Red 315 in approximately 50 mL of

distilled water in a 250 mL beaker.
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Add 1 g (10% owf) of sodium sulfate, which acts as a leveling agent to promote even dye

uptake.

Stir until all components are fully dissolved.

Add distilled water to bring the total volume to 100 mL.

Dyeing Procedure:

Place the textile sample into the dyebath.

Slowly heat the dyebath to 90-100°C while stirring gently.

Once the temperature reaches 90°C, add 0.3 mL (3% owf) of glacial acetic acid to lower

the pH to approximately 4-5. This is crucial for the protonation of the amino groups in the

fibers.

Continue to heat and stir at this temperature for 30-45 minutes.

Rinsing and Drying:

After dyeing, remove the sample from the dyebath and rinse it thoroughly with cold

running water until the rinse water is clear.

Allow the sample to air dry or dry it in a low-temperature oven.

Analysis:

Visually inspect the dried sample. Fibers such as wool or nylon will be stained a distinct

red color, while cellulosic fibers like cotton will remain white or very lightly stained.

For a more detailed analysis, separate a few fibers from the stained fabric, mount them on

a microscope slide, and observe them under a microscope to clearly distinguish between

the dyed and undyed fibers.

Protocol 2: Spectrophotometric Quantification of Dye
Exhaustion (Optional)
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This protocol can be used to indirectly quantify the amount of dye absorbed by the fibers by

measuring the decrease in dye concentration in the dyebath.

Materials:

All materials from Protocol 1

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Prepare a Calibration Curve:

Prepare a stock solution of Acid Red 315 of a known concentration (e.g., 100 mg/L).

Create a series of standard solutions of decreasing concentrations by diluting the stock

solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Acid Red 315.

Plot a graph of absorbance versus concentration to create a calibration curve.

Measure Initial Dyebath Absorbance: Before adding the textile sample, take a small aliquot

of the prepared dyebath, dilute it to a concentration that falls within the range of your

calibration curve, and measure its absorbance (A_initial).

Perform the Dyeing Procedure: Follow steps 3 and 4 from Protocol 1.

Measure Final Dyebath Absorbance: After the dyeing process is complete and the dyebath

has cooled to room temperature, take an aliquot of the exhausted dyebath, dilute it by the

same factor as in step 2, and measure its absorbance (A_final).

Calculate Dye Exhaustion:
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Use the calibration curve to determine the initial (C_initial) and final (C_final)

concentrations of the dye in the dyebath.

Calculate the percentage of dye exhaustion using the following formula:

% Exhaustion = [(C_initial - C_final) / C_initial] * 100

Visualizations
Caption: Mechanism of Acid Red 315 dyeing on protein/polyamide fibers.

Caption: Experimental workflow for qualitative fiber analysis.

To cite this document: BenchChem. [Application Notes and Protocols for Acid Red 315 in
Textile Fiber Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172132#application-of-acid-red-315-in-textile-fiber-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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